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Compound of Interest

1-(2-Bromo-4-
Compound Name: chlorophenyl)ethane-1-
sulfonamide
Cat. No.: B13237108

Get Quote

CAS 1698370-01-2 is engineered for modular synthesis. The molecule features three distinct

sites for functionalization:

o C2-Bromide: Highly susceptible to oxidative addition by low-valent transition metals (e.qg.,
Pd(0)), making it the primary site for cross-coupling.

o C4-Chloride: Less reactive than the bromide, providing a secondary handle for late-stage
functionalization after the C2 position has been derivatized.

+ Ethane-1-Sulfonamide Moiety: A critical hydrogen-bond donor/acceptor complex. The
adjacent methyl group introduces a chiral center and steric bulk, which can influence the
conformation of the sulfonamide when binding to target proteins.

Table 1: Physicochemical Properties of CAS 1698370-01-2
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Property Value Scientific Implication

Unique identifier for

CAS Number 1698370-01-2 procurement and database
tracking.
1-(2-Bromo-4- Defines the exact
Chemical Name chlorophenyl)ethane-1- regiochemistry of the
sulfonamide halogens.

Indicates a high heavy-atom
Molecular Formula C8H9BrCINO2S count suitable for fragment-

based design.

Optimal MW for a building

block; allows downstream

Molecular Weight 298.58 g/mol N ) ] o
additions while staying within
Lipinski's Rule of 5.
o Crucial for LC-MS tracking
Isotopic Signature M, M+2, M+4 (approx. 3:4:1)

during synthetic workflows.

The Sulfonamide Pharmacophore in Drug Discovery

The sulfonamide group is one of the most privileged scaffolds in pharmacology, historically
foundational to antibacterial "sulfa drugs" and currently pivotal in modern therapeutics targeting
viral infections, oncology, and inflammatory pathways[1]. The sulfonamide moiety mimics the
transition state of peptide hydrolysis, making it an exceptional zinc-binding group (ZBG) in
metalloenzymes like Carbonic Anhydrases and Matrix Metalloproteinases.

By utilizing CAS 1698370-01-2, researchers can seamlessly integrate this pharmacophore into
novel chemical spaces. The ethane linker provides critical sp3 character, increasing the three-
dimensionality (Fsp3) of the resulting drug candidates, which is statistically correlated with
higher clinical success rates due to improved solubility and reduced off-target binding.
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Logical drug discovery workflow utilizing CAS 1698370-01-2 as a core scaffold.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b13237108/docs?utm_src=pdf-body-img#structural-analysis-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13237108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Orthogonal Reactivity & Synthetic Methodology

The true power of CAS 1698370-01-2 lies in its orthogonal reactivity. In palladium-catalyzed
cross-coupling reactions, the carbon-bromine (C-Br) bond is significantly weaker and more
reactive toward oxidative addition than the carbon-chlorine (C-CI) bond[2]. This allows for
regioselective functionalization without the need for protecting groups.

For instance, a Suzuki-Miyaura coupling can be directed exclusively at the C2 position. Once
the C2 position is functionalized (e.g., with an aryl boronic acid), the C4-chloride can
subsequently be activated using more electron-rich ligands (e.g., XPhos or BrettPhos) and
higher temperatures for a second, distinct cross-coupling event[2],[3].
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Regioselective Palladium-Catalyzed Cross-Coupling Cycle of CAS 1698370-01-2.

Experimental Protocol: Self-Validating
Regioselective Suzuki-Miyaura Coupling
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To ensure scientific integrity and reproducibility, the following protocol is designed as a self-
validating system. It explains the causality behind each reagent choice and includes an In-
Process Control (IPC) to verify regioselectivity dynamically.

Objective: To selectively couple an aryl boronic acid at the C2-bromo position of CAS 1698370-
01-2 while preserving the C4-chloro and primary sulfonamide groups.

Reagents & Causality:

o Catalyst: [Pd(dppf)Clz] (0.05 equiv). Causality: The large bite angle of the dppf ligand
accelerates the reductive elimination step, preventing catalyst resting-state bottlenecks
caused by the steric bulk of the ortho-substituted ethane-1-sulfonamide group.

o Base: Aqueous K2COs (2.0 equiv). Causality: A mild inorganic base is required to form the
reactive boronate complex without causing hydrolysis or deprotonation of the primary
sulfonamide (pKa ~ 10).

o Solvent: 1,4-Dioxane/Water (4:1 v/v). Causality: Provides a homogeneous biphasic system
that solubilizes both the organic substrate and the inorganic base[3].

Step-by-Step Methodology:

o Preparation & Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar,
add CAS 1698370-01-2 (1.0 equiv), the desired aryl boronic acid (1.1 equiv),
and[Pd(dppf)CIz] (0.05 equiv). Evacuate the flask and backfill with Argon (repeat 3x).

o Expert Insight: Rigorous exclusion of oxygen is non-negotiable. Oxygen rapidly oxidizes
the active Pd(0) species to an inactive Pd(ll) complex, terminating the catalytic cycle.

e Solvent Addition: Syringe in degassed 1,4-dioxane, followed by degassed 2M aqueous
K2CO:s.

o Thermal Activation: Heat the reaction mixture to 80°C under vigorous stirring.

o Expert Insight: 80°C provides the exact thermal energy required to overcome the
activation barrier for oxidative addition into the C-Br bond. Exceeding 100°C risks
activating the C-Cl bond, destroying the regioselectivity.
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Self-Validating In-Process Control (IPC): At t = 4 hours, withdraw a 10 pL aliquot, quench in 1
mL acetonitrile, and analyze via LC-MS.

o Validation Metric: The starting material exhibits a distinct mass spectrometry isotopic
pattern (M, M+2, M+4 at approx. 3:4:1 ratio) due to the presence of both Bromine and
Chlorine. The protocol is validated when the LC-MS trace shows the complete
disappearance of this signature, replaced by the product mass exhibiting a single chlorine
isotopic signature (M, M+2 at a 3:1 ratio). This definitively proves that the bromine has
been selectively replaced.

Workup & Isolation: Cool the reaction to room temperature. Dilute with ethyl acetate and
wash with brine. Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under
reduced pressure. Purify the crude residue via flash column chromatography
(Hexanes/EtOAc gradient).

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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